Cas no 852062-36-3 (4-PYRIMIDINAMINE, 6-CHLORO-5-METHYL-2-(TRIFLUOROMETHYL)-)
852062-36-3 structure
Product Name:4-PYRIMIDINAMINE, 6-CHLORO-5-METHYL-2-(TRIFLUOROMETHYL)-
CAS No:852062-36-3
MF:C6H5ClF3N3
MW:211.572210073471
CID:3315003
PubChem ID:77230230
Update Time:2025-04-21
4-PYRIMIDINAMINE, 6-CHLORO-5-METHYL-2-(TRIFLUOROMETHYL)- Chemical and Physical Properties
Names and Identifiers
-
- 4-PYRIMIDINAMINE, 6-CHLORO-5-METHYL-2-(TRIFLUOROMETHYL)-
- DS-017051
- 6-chloro-5-methyl-2-(trifluoromethyl)-4-Pyrimidinamine
- GMBUSHSUFCKFDG-UHFFFAOYSA-N
- DTXSID801199644
- SCHEMBL6033472
- 852062-36-3
-
- Inchi： 1S/C6H5ClF3N3/c1-2-3(7)12-5(6(8,9)10)13-4(2)11/h1H3,(H2,11,12,13)
- InChI Key： GMBUSHSUFCKFDG-UHFFFAOYSA-N
- SMILES： C1(C(F)(F)F)=NC(Cl)=C(C)C(N)=N1
Computed Properties
- Exact Mass: 211.0124094Da
- Monoisotopic Mass: 211.0124094Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 51.8Ų
4-PYRIMIDINAMINE, 6-CHLORO-5-METHYL-2-(TRIFLUOROMETHYL)- Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
852062-36-3 (4-PYRIMIDINAMINE, 6-CHLORO-5-METHYL-2-(TRIFLUOROMETHYL)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
